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Compound of Interest

Compound Name: Tungsten (W)

Cat. No.: B13828277

For Researchers and Scientists in Materials Science

This technical guide provides a comprehensive overview of the critical physical and chemical
properties of tungsten at elevated temperatures. Tungsten's unique characteristics, including
the highest melting point of all metals, make it a vital material in numerous high-temperature
applications. This document consolidates quantitative data, details experimental methodologies
for property determination, and illustrates key processes through diagrams to support
advanced research and development.

Physical Properties of Tungsten at High
Temperatures

Tungsten is renowned for its exceptional physical properties that are maintained at extreme
temperatures. These include the highest melting point and lowest vapor pressure of all metals,
alongside high tensile strength.[1] Its density is comparable to that of gold and uranium.[2]

Tabulated Physical Property Data

The following tables summarize the temperature-dependent physical properties of tungsten.

Table 1: General and Thermal Properties of Tungsten
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. Notes and
Property Value Units L
Citations
Melting Point 3422 (3695) °C (K) [2]
Boiling Point 5930 (6203) °C (K) [2]
Density (at 20°C) 19.25 g/cm3 [2]
Body-Centered Cubic
Crystal Structure - Stable form.[3]
(a-W)
Young's Modulus 411 GPa [4]
Shear Modulus 161 GPa [4]
Bulk Modulus 310 GPa [4]
Poisson's Ratio 0.28 - [4]

Table 2: Temperature-Dependent Thermal and Electrical Properties of Tungsten

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://ntrs.nasa.gov/api/citations/19650026356/downloads/19650026356.pdf
https://ntrs.nasa.gov/api/citations/19650026356/downloads/19650026356.pdf
https://ntrs.nasa.gov/api/citations/19650026356/downloads/19650026356.pdf
https://nvlpubs.nist.gov/nistpubs/ScientificPapers/nbsscientificpaper515vol20p483_A2b.pdf
https://en.wikipedia.org/wiki/Tungsten
https://en.wikipedia.org/wiki/Tungsten
https://en.wikipedia.org/wiki/Tungsten
https://en.wikipedia.org/wiki/Tungsten
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13828277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Coefficient of

Thermal Electrical . Specific Heat
Temperature . L Linear Thermal .
Conductivity Resistivity . Capacity
(°C) (Wim-K) (1Q-cm) Expansion (x (31kgK)
m- ‘cm c
- 10-¢ I°C) L
20 173 5.6 4.5 (0-100°C) 133
227 - 10.65 - -
727 - 24.93 - -
827 117 - - -
1227 - 40.36 - -
1727 102.6 56.67 - -
2227 - 73.91 - -
2727 - 92.04 - -
3227 - 111.10 - -
Citations:
Thermal
Conductivity[5]
[6], Electrical
Resistivity[7][8],
Thermal
Expansion[3][6],
Specific Heat[6]
[9]. Data has
been

consolidated and
interpolated from

various sources.

Table 3: High-Temperature Tensile Strength of Tungsten
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Temperature (°C) Tensile Strength (MPa)

Room Temperature 100,000 - 500,000 (psi) / ~690 - 3450 (MPa)
500 75,000 - 200,000 (psi) / ~517 - 1379 (MPa)

538 203,500 (psi) / ~1403 (MPa) (for tungsten fibers)
1000 50,000 - 75,000 (psi) / ~345 - 517 (MPa)

Citations:[1][2]. Note: Values can vary
significantly based on the form of the tungsten

(e.g., bulk, fiber, alloy).

Chemical Properties of Tungsten at High
Temperatures

While tungsten is relatively inert at room temperature, its reactivity increases significantly at
elevated temperatures, particularly with oxidizing agents.[3][9]

Oxidation Behavior

Tungsten's oxidation in air or oxygen begins at approximately 400°C.[9] The process
accelerates with increasing temperature, leading to the formation of a volatile oxide layer.

The primary oxidation reaction at high temperatures is: 2W(s) + 302(g) —» 2WOs3(s)

This process involves several stages, starting with the formation of lower oxides like WsO,
WO2, and W200ss, which are then converted to the more stable tungsten trioxide (WO3) as the
temperature rises.[10] Above 927°C, the WOs oxide layer begins to volatilize, which can lead to
material loss in high-temperature, oxidizing environments.[11]

Reaction with Water Vapor

Tungsten reacts with water vapor at high temperatures, a critical consideration in applications
such as rocket nozzles.[12] The reaction leads to the formation of tungsten oxides and
hydrogen gas. At temperatures above 800°C, a volatile hydrated tungsten-oxide species,
WO2(OH)z, can form, significantly increasing the rate of material degradation compared to dry
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air oxidation.[12][13] The activation energy for the oxidation reaction of tungsten with water has
been calculated to be 51 kcal/mol.[10][12]

Reaction with Other Elements

o Carbon: At high temperatures, tungsten reacts with carbon to form tungsten carbides, such
as WC and W2C.[3][14] These carbides are known for their extreme hardness and wear
resistance.

e Nitrogen: Tungsten is generally non-reactive with nitrogen up to 2000°C.[10] However, at
very high temperatures, such as those in gas-filled lamps operating around 2850°K, a
reaction can occur to form tungsten nitride (WN:z), which appears as a brown deposit.[15]
More recent studies indicate that nitride layers are not stable above 600 K (327°C).[16]

e Halogens: Tungsten reacts with fluorine at room temperature to form tungsten hexafluoride
(WFs).[2] It reacts with chlorine and bromine at around 250°C and with iodine at red-heat
temperatures.[2][10]

The following diagram illustrates the key chemical reactions of tungsten at high temperatures.
graph High_Temperature_Tungsten_Reactions { layout=dot; rankdir=LR; bgcolor="#FFFFFF";

node [shape=Dbox, style=filled, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge
[fontname="Arial", fontsize=9, fontcolor="#5F6368", color="#5F6368"];

/ Nodes W [label="Tungsten (W)", fillcolor="#F1F3F4"]; O2 [label="Oxygen (02)",
fillcolor="#EA4335", fontcolor="#FFFFFF"]; H20O [label="Water Vapor (H20)",
fillcolor="#4285F4", fontcolor="#FFFFFF"]; C [label="Carbon (C)", fillcolor="#202124",
fontcolor="#FFFFFF"]; N2 [label="Nitrogen (N2)", fillcolor="#FBBC05", fontcolor="#202124"];
WOXx [label="Lower Oxides\n(WsO, WOz, W200ss)", fillcolor="#F1F3F4"]; WO3
[label="Tungsten Trioxide (WOs3)", fillcolor="#F1F3F4"]; WO20H2 [label="Volatile Hydrated
Oxide\n(WO2(OH)2)", fillcolor="#F1F3F4"]; WC [label="Tungsten Carbide (WC, W2C)",
fillcolor="#F1F3F4"]; WN2 [label="Tungsten Nitride (WN2)", fillcolor="#F1F3F4"];

// Edges with temperature conditions W -- WOX [label="> 400°C"]; WOx -- WO3
[label="Increasing Temp."]; W -- WO3 [label="> 700°C (direct)", headlabel=""]; W -- WO20H2
[label="> 800°C"]; W -- WC [label="High Temp."]; W -- WN2 [label="~2850 K (in lamps)"];
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I/l Reactant Edges O2 -> WOx; O2 -> WO3; H20 -> WO20H2; C -> WC; N2 -> WN2; }

Caption: Key high-temperature reactions of tungsten.

Experimental Protocols for High-Temperature
Characterization

Accurate characterization of tungsten's properties at high temperatures requires specialized
experimental techniques. The following sections detail the methodologies for key
measurements.

Thermogravimetric Analysis (TGA) for Oxidation Studies

Thermogravimetric analysis is employed to study the kinetics of tungsten oxidation by
continuously measuring the mass of a sample as a function of temperature and time in a
controlled atmosphere.

o Sample Preparation: Samples, typically small foils or discs of high-purity tungsten, are
cleaned to remove surface contaminants.[10][17] The dimensions and surface area are
precisely measured.

o Apparatus: A high-temperature thermogravimetric analyzer is used, which consists of a
precision microbalance and a furnace capable of reaching the desired temperatures.[17][18]
The system allows for a controlled flow of reactive gases (e.g., air, oxygen, water vapor)
mixed with an inert carrier gas like argon or helium.[17][19]

e Procedure:

o

The tungsten sample is placed in a sample pan (e.g., platinum).[18]

[¢]

The furnace is sealed, and the system is purged with an inert gas to remove any residual
air.

[¢]

The desired reactive gas mixture is introduced at a controlled flow rate.

o

The sample is heated to the target isothermal temperature at a specified ramp rate (e.g.,
10°C/min).[18]
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o The mass of the sample is recorded continuously over time.

o Data Analysis: The change in mass over time is used to determine the oxidation rate. The
data can be fitted to kinetic models (e.g., linear, parabolic) to understand the oxidation
mechanism and calculate activation energies using the Arrhenius equation.[10][19]

High-Temperature Tensile Testing

This method determines the strength and ductility of tungsten at elevated temperatures.

o Sample Preparation: Standardized tensile specimens are machined from the tungsten
material.

o Apparatus: A universal testing machine equipped with a high-temperature furnace and an
extensometer designed for high-temperature use.[2][20] For tests above 1500°F (~815°C), a
vacuum or inert atmosphere (e.g., argon) is required to prevent oxidation.[2]

e Procedure:

[¢]

The specimen is mounted in the grips of the testing machine within the furnace.

[e]

The furnace is heated to the desired test temperature and allowed to stabilize.

[e]

A controlled tensile load is applied at a constant strain rate (e.g., 0.005 in/in/min for
determining yield strength).[21]

[e]

The load and the corresponding elongation of the specimen are recorded until fracture.

o Data Analysis: The recorded data is used to generate a stress-strain curve, from which key
properties like yield strength, ultimate tensile strength, and elongation can be determined.

High-Temperature X-Ray Diffraction (HT-XRD)

HT-XRD is used to study phase transformations and changes in the crystal lattice parameters
of tungsten at high temperatures.

o Apparatus: An X-ray diffractometer equipped with a high-temperature chamber.[11] The
chamber allows for heating the sample to temperatures up to and exceeding 1200°C in a
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controlled atmosphere (vacuum, inert, or reactive gas) to prevent oxidation.[11]

e Procedure:

[e]

A powdered or solid tungsten sample is mounted on the sample holder within the
chamber.

[e]

The chamber is evacuated and filled with the desired gas.

o

The sample is heated to the target temperature.

[¢]

An X-ray diffraction pattern is collected by scanning a range of angles.

[¢]

This process is repeated at various temperatures to observe changes in the crystal
structure.

o Data Analysis: The diffraction patterns are analyzed to identify the crystal phases present at
each temperature and to calculate the lattice parameters. This data can be used to
determine the coefficient of thermal expansion.

The following diagram illustrates a generalized workflow for the high-temperature
characterization of tungsten.

1. Sample Preparation

Machine & Clean Tungsten Sample

Click to download full resolution via product page

Caption: Generalized workflow for high-temperature material characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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